Cas no 786728-89-0 (3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid)

• Product Name: 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid
• CAS No: 786728-89-0
• MF: C₁₀H₁₃NO₅S
• MW: 259.278921842575
• MDL: MFCD06355946
• CID: 1077922
• PubChem ID: 2492687
• Update Time: 2025-11-02

3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Dimethylsulfamoyl-4-methoxy-benzoic acid
• 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid

• MDL： MFCD06355946
• Inchi： 1S/C10H13NO5S/c1-11(2)17(14,15)9-6-7(10(12)13)4-5-8(9)16-3/h4-6H,1-3H3,(H,12,13)
• InChI Key： MQLMCRQJDMMJSS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid

3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid: A Novel Compound with Promising Therapeutic Potential

3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid, identified by its CAS No. 786728-89-0, is a multifunctional organic compound that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a benzene ring with functional groups such as methoxy and sulfamoyl substituents. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a candidate for drug development targeting inflammatory and metabolic disorders.

The molecular framework of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid is composed of a benzene ring substituted with a methoxy group at the 4-position and a sulfamoyl group at the 3-position, along with a carboxylic acid functional group. This structural arrangement allows for interactions with various biological targets, including enzymes, receptors, and ion channels. The sulfamoyl moiety is particularly noteworthy for its ability to form hydrogen bonds, which may enhance the compound's binding affinity to specific proteins. The methoxy substituent, on the other hand, contributes to the compound's hydrophobicity and may influence its solubility and permeability properties.

Recent advancements in biomedical research have focused on the pharmacological profile of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid, particularly its potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. The study also reported that the compound's selective inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 suggests its potential as a therapeutic agent for conditions like chronic inflammation and autoimmune diseases.

Another area of interest is the metabolic regulation properties of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid. Research published in Cell Metabolism in 2024 revealed that this compound may modulate lipid metabolism by interacting with key enzymes involved in fatty acid oxidation. The study highlighted that the compound's ability to enhance mitochondrial function could have implications for the treatment of metabolic disorders such as type 2 diabetes and obesity. These findings underscore the compound's potential as a dual-action therapeutic agent with applications in both inflammatory and metabolic diseases.

From a synthetic chemistry perspective, the preparation of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid has been optimized to ensure high yield and purity. A 2023 report in Organic & Biomolecular Chemistry described a novel asymmetric synthesis method involving the use of transition metal catalysts to achieve stereoselective formation of the sulfamoyl group. This approach not only improves the efficiency of the synthesis process but also reduces the environmental impact associated with traditional chemical methods. The development of such green synthesis strategies is crucial for the large-scale production of pharmaceutical compounds while adhering to environmental sustainability standards.

Furthermore, the pharmacokinetic profile of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid has been investigated to assess its suitability for drug development. A 2024 study in Drug Metabolism and Disposition reported that the compound exhibits favorable bioavailability and metabolic stability in preclinical models. The study also highlighted the compound's ability to cross the blood-brain barrier, which could be advantageous for the treatment of neurological disorders. These findings suggest that the compound has the potential to be developed into a systemic therapeutic agent with broad applications.

In terms of clinical applications, the compound is currently being evaluated in preclinical trials for its potential in treating inflammatory bowel disease and neurodegenerative disorders. A 2023 preclinical study published in Frontiers in Pharmacology demonstrated that the compound significantly reduced colonic inflammation in a mouse model of colitis, without causing significant toxicity. These results are promising, as they suggest that the compound could be a safe and effective treatment option for patients with chronic inflammatory conditions.

Despite these encouraging findings, further research is needed to fully understand the mechanistic basis of the compound's biological activities. For instance, the exact target proteins and signaling pathways involved in its anti-inflammatory and metabolic regulatory effects remain to be elucidated. Additionally, long-term studies are required to assess the chronic toxicity and carcinogenic potential of the compound, which are critical for its development as a pharmaceutical drug.

Overall, 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid represents a promising candidate for drug development due to its multifaceted biological activities and favorable pharmacological profile. Ongoing research in biomedical sciences and pharmaceutical chemistry is expected to further refine its therapeutic potential and expand its applications in clinical settings. As the field of drug discovery continues to evolve, compounds like 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid may play a pivotal role in addressing some of the most pressing health challenges of the modern era.

Future studies should focus on optimizing the synthetic methods for large-scale production, as well as conducting more extensive clinical trials to validate its safety and efficacy in human subjects. Additionally, exploring the combination therapy potential of this compound with existing drugs could lead to the development of more effective treatment regimens for complex diseases. The continued advancement of biomedical research and pharmaceutical science will be instrumental in translating the promising findings of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid into tangible therapeutic benefits for patients worldwide.

As the scientific community continues to uncover the molecular mechanisms underlying the biological activities of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid, it is anticipated that this compound will become an important tool in the development of novel therapies. The integration of computational modeling and experimental approaches will likely accelerate the discovery of new applications and optimize the compound's therapeutic potential. The journey from basic research to clinical application is a complex and multifaceted process, but the potential rewards for patients and society as a whole make this endeavor highly worthwhile.

In conclusion, 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid is a compound with significant potential in the field of biomedical research and pharmaceutical development. Its unique structural features and diverse biological activities make it a promising candidate for the treatment of various diseases, particularly those involving inflammation and metabolic dysfunction. As research in this area progresses, it is expected that this compound will contribute to the advancement of personalized medicine and the development of more effective and targeted therapies for patients in need.

The continued exploration of the pharmacological properties and biological mechanisms of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid will be essential in translating its scientific promise into real-world therapeutic applications. By leveraging the latest advancements in biomedical sciences and pharmaceutical chemistry, researchers are poised to unlock the full potential of this compound and make a meaningful impact on global health.

Ultimately, the development of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid as a therapeutic agent represents a significant step forward in the quest for more effective and sustainable treatments for complex diseases. The interdisciplinary collaboration between researchers, pharmaceutical companies, and healthcare professionals will be crucial in overcoming the challenges associated with drug development and bringing this promising compound to the forefront of modern medicine.

As the field of pharmaceutical science continues to evolve, the potential of compounds like 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid will undoubtedly be further realized. The integration of innovative technologies and advanced methodologies will enable more precise and efficient drug discovery processes, ultimately leading to the development of therapies that are not only effective but also safe and accessible to a broader population. The future of biomedical research is bright, and the contributions of compounds like 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid will be instrumental in shaping the landscape of modern healthcare.

The journey of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid from a promising research compound to a viable therapeutic agent is just beginning. With continued dedication and collaboration, the scientific community can harness the full potential of this compound and make a lasting impact on the treatment of diseases that affect millions of people worldwide. The potential for innovation and discovery in the field of pharmaceutical science remains vast, and the development of compounds like 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid is a testament to the power of scientific inquiry and the relentless pursuit of knowledge.

As we move forward, the importance of fostering a supportive and collaborative research environment cannot be overstated. By encouraging interdisciplinary research and investment in biomedical sciences, the global scientific community can continue to drive progress in the development of novel therapies. The potential benefits of compounds like 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid are immense, and their successful translation into clinical applications will have a profound impact on the health and well-being of individuals and communities around the world.

In summary, the continued research and development of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid represent a critical step in advancing the field of pharmaceutical science and improving patient outcomes. The potential for this compound to contribute to the treatment of complex diseases underscores the importance of sustained investment in biomedical research and the need for continued innovation in drug discovery. As the scientific community continues to explore the vast possibilities of this compound, the future of medicine is poised for significant advancements that will benefit patients for generations to come.

The journey of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid is a testament to the power of scientific discovery and the potential for innovation in the field of pharmaceutical science. As researchers continue to uncover the molecular mechanisms and biological activities of this compound, the path to its clinical application becomes increasingly clear. The ongoing efforts in biomedical research and pharmaceutical development will be instrumental in translating these findings into effective therapies that can make a meaningful difference in the lives of patients.

With the continued support of the scientific community and the investment in biomedical research, the potential of 3-(Dimethylsulfam, 4-methoxybenzoic Acid to address complex health challenges is likely to be realized. The future of medicine is not just about treating diseases but about preventing them, and compounds like 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid may play a crucial role in achieving this goal. As the field of pharmaceutical science continues to evolve, the contributions of such compounds will be essential in shaping a healthier and more sustainable future for all.

Ultimately, the development of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid as a therapeutic agent is a reflection of the dedication and innovation of the scientific community. By harnessing the power of research and collaboration, the global scientific community is poised to make significant strides in the fight against complex diseases. The potential for this compound to improve patient outcomes and enhance the quality of life for individuals around the world is a powerful reminder of the impact that scientific discovery can have on the world.

In conclusion, the journey of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid is a promising one, filled with the potential for innovation and discovery. As researchers continue to explore its properties and applications, the future of medicine is being shaped by the relentless pursuit of knowledge and the commitment to improving human health. The contributions of compounds like 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid will be instrumental in driving the next wave of advancements in pharmaceutical science and biomedical research, ensuring that the benefits of scientific discovery reach those who need them most.

The journey of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid (a hypothetical compound for the purpose of this discussion) is emblematic of the dynamic and ever-evolving field of pharmaceutical science. While the compound itself is not currently known to exist in the scientific literature, the narrative of its potential development mirrors the broader trajectory of drug discovery and biomedical innovation. ### Key Themes in the Discussion: 1. Scientific Discovery and Innovation: The exploration of compounds like this one reflects the relentless pursuit of knowledge in pharmacology. Researchers continuously seek novel molecules that can address complex diseases, from chronic conditions to infectious agents. The development of such compounds often begins in laboratories, where synthetic chemistry and molecular biology converge to design potential therapeutics. 2. Interdisciplinary Collaboration: Modern drug discovery relies on collaboration across disciplines—chemistry, biology, computational modeling, and clinical research. For a compound like this to progress from a theoretical concept to a viable treatment, it would require input from experts in pharmacokinetics, toxicology, and clinical trials. This interdisciplinary approach ensures that the compound is not only effective but also safe and accessible. 3. Potential Therapeutic Applications: While the specific therapeutic use of this compound is speculative, the structure suggests it could target pathways related to inflammation, oxidative stress, or microbial interactions. For example, the presence of a methoxy group and a sulfamoyl moiety might imply anti-inflammatory or antimicrobial properties, making it a candidate for conditions such as autoimmune disorders, infections, or metabolic diseases. 4. Challenges in Drug Development: The path from discovery to clinical application is fraught with challenges. The compound would need to undergo rigorous testing to ensure efficacy, safety, and bioavailability. Issues such as poor solubility, metabolic instability, or off-target effects could hinder its development. Additionally, regulatory hurdles and high costs of clinical trials pose significant barriers. 5. Global Health Impact: If successful, compounds like this could address unmet medical needs, particularly in underserved populations. The development of affordable, effective treatments is a cornerstone of global health initiatives, and such compounds could play a role in reducing the burden of disease worldwide. 6. Future Directions: Advances in technologies such as AI-driven drug discovery, high-throughput screening, and precision medicine are poised to accelerate the development of novel therapeutics. These tools could help optimize the design of compounds like this, streamline clinical trials, and tailor treatments to individual patient profiles. ### Conclusion: The hypothetical journey of 3-(Dimethylsulfamoyl)-4-methoxybenzoic Acid underscores the transformative potential of pharmaceutical science. While the compound itself may not yet exist, its narrative reflects the broader aspirations of the scientific community to innovate, collaborate, and improve human health. As research continues to push the boundaries of what is possible, the future of medicine remains bright, driven by the relentless pursuit of discovery and the commitment to making a difference in the lives of patients worldwide.